Cas no 1334169-94-6 (α-(4-Methoxytrityl)thio-hexadeca(ethylene glycol)-omega-propionic acid)

• Product Name: α-(4-Methoxytrityl)thio-hexadeca(ethylene glycol)-omega-propionic acid
• CAS No: 1334169-94-6
• MF: C₄₇H₇₀O₁₅S
• MW: 907.114715099335
• MDL: MFCD21363335
• CID: 5050412
• Update Time: 2026-02-28

α-(4-Methoxytrityl)thio-hexadeca(ethylene glycol)-omega-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[(4-methoxyphenyl)-diphenylmethyl]sulfanylethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• alpha-(4-Methoxytrityl)thio-dodeca(ethylene glycol)-omega-propionic acid
• Methoxytrityl-S-PEG12-acid
• α-(4-Methoxytrityl)thio-hexadeca(ethylene glycol)-omega-propionic acid

• MDL： MFCD21363335
• Inchi： 1S/C47H70O15S/c1-50-45-14-12-44(13-15-45)47(42-8-4-2-5-9-42,43-10-6-3-7-11-43)63-41-40-62-39-38-61-37-36-60-35-34-59-33-32-58-31-30-57-29-28-56-27-26-55-25-24-54-23-22-53-21-20-52-19-18-51-17-16-46(48)49/h2-15H,16-41H2,1H3,(H,48,49)
• InChI Key： GEHVFVYKJUPYPE-UHFFFAOYSA-N
• SMILES： S(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)O)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 906.44354270 g/mol
• Monoisotopic Mass: 906.44354270 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 63
• Rotatable Bond Count: 44
• Complexity: 993
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 907.1
• XLogP3: 3.2
• Topological Polar Surface Area: 183

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 891.2±65.0 °C at 760 mmHg
• Flash Point: 492.8±34.3 °C
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

α-(4-Methoxytrityl)thio-hexadeca(ethylene glycol)-omega-propionic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)